Cas no 1189671-48-4 (Etravirine-13C3)

Etravirine-13C3 is a stable isotope-labeled analog of Etravirine, where three carbon atoms are replaced with carbon-13 (13C). This compound is primarily used as an internal standard in quantitative mass spectrometry, ensuring high precision and accuracy in pharmacokinetic and metabolic studies. The incorporation of 13C isotopes minimizes interference with the analyte, enhancing method specificity and reliability. Etravirine-13C3 is particularly valuable in HIV research, facilitating the precise measurement of Etravirine concentrations in biological matrices. Its consistent isotopic purity and chemical stability make it a critical tool for advancing analytical methodologies in drug development and clinical diagnostics.

Etravirine-13C3 structure

Product Name:Etravirine-13C3

CAS No:1189671-48-4

MF:C₂₀H₁₅BrN₆O

MW:438.254666566849

CID:895504

PubChem ID:71316697

Update Time:2025-10-23

Etravirine-13C3 Chemical and Physical Properties

Names and Identifiers

- Etravirine-13C3
- 4-[6-amino-5-bromo-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-3,5-dimethylbenzonitrile
- TMC 125-13C3
- 1189671-48-4
- AKOS030243127
- J-003964
- DTXSID10747777
- 4-{[6-Amino-5-bromo-2-(4-cyanoanilino)(4,5,6-~13~C_3_)pyrimidin-4-yl]oxy}-3,5-dimethylbenzonitrile
- 4-[6-amino-5-bromo-2-(4-cyanoanilino)(4,5,6-13C3)pyrimidin-4-yl]oxy-3,5-dimethylbenzonitrile
- Inchi： 1S/C20H15BrN6O/c1-11-7-14(10-23)8-12(2)17(11)28-19-16(21)18(24)26-20(27-19)25-15-5-3-13(9-22)4-6-15/h3-8H,1-2H3,(H3,24,25,26,27)/i16+1,18+1,19+1
- InChI Key： PYGWGZALEOIKDF-WTZVUXPESA-N
- SMILES： Br[13C]1=[13C](N)N=C(N=[13C]1OC1C(C)=CC(C#N)=CC=1C)NC1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 437.05900
Monoisotopic Mass: 437.05914g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 609
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 121Å²

Experimental Properties

Melting Point: >245°C (dec.)
PSA: 120.64000
LogP: 5.37156

Etravirine-13C3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E937002-1mg	Etravirine-13C3	1189671-48-4	1mg	$ 380.00	2023-09-07
TRC	E937002-10mg	Etravirine-13C3	1189671-48-4	10mg	$ 2951.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-218447-1 mg	Etravirine-13C3,	1189671-48-4	1mg	￥4,061.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-218447-1mg	Etravirine-13C3,	1189671-48-4	1mg	￥4061.00	2023-09-05